Cas no 1261477-63-7 (Ethyl 3-hydroxy-5-nitrophenylacetate)

• Product Name: Ethyl 3-hydroxy-5-nitrophenylacetate
• CAS No: 1261477-63-7
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• CID: 4962326
• Update Time: 2025-08-03

Ethyl 3-hydroxy-5-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-hydroxy-5-nitrophenylacetate

• Inchi： 1S/C10H11NO5/c1-2-16-10(13)5-7-3-8(11(14)15)6-9(12)4-7/h3-4,6,12H,2,5H2,1H3
• InChI Key： RXTAYMUFRNOALE-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=C(C=C(C=1)[N+](=O)[O-])O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• XLogP3: 1.6
• Topological Polar Surface Area: 92.4

Additional information on Ethyl 3-hydroxy-5-nitrophenylacetate

Comprehensive Overview of Ethyl 3-hydroxy-5-nitrophenylacetate (CAS No. 1261477-63-7): Properties, Applications, and Industry Insights

Ethyl 3-hydroxy-5-nitrophenylacetate (CAS No. 1261477-63-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and versatile reactivity. This ester derivative, characterized by a hydroxyl group and a nitro substituent on the phenyl ring, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular formula, C₁₀H₁₁NO₅, reflects a balance between polarity and lipophilicity, making it valuable for drug design and fine chemical production.

In recent years, the demand for nitrophenyl derivatives like Ethyl 3-hydroxy-5-nitrophenylacetate has surged, driven by their role in developing antioxidant agents and enzyme inhibitors. Researchers frequently explore its potential in cancer therapeutics and neuroprotective compounds, aligning with trending searches such as "nitroaromatics in medicine" and "ester-based drug intermediates." The compound’s CAS No. 1261477-63-7 is often queried in scientific databases, underscoring its relevance in academic and industrial settings.

The synthesis of Ethyl 3-hydroxy-5-nitrophenylacetate typically involves the esterification of 3-hydroxy-5-nitrophenylacetic acid with ethanol under controlled conditions. This process highlights the importance of green chemistry principles, a hot topic in 2024, as industries seek to minimize solvent waste and energy consumption. Analytical techniques like HPLC and NMR spectroscopy are employed to ensure purity, addressing common user concerns about compound characterization and quality control.

Beyond pharmaceuticals, CAS No. 1261477-63-7 finds applications in agrochemicals and material science. Its nitro group facilitates electron-withdrawing effects, which are exploited in designing UV-absorbing materials—a niche yet growing field linked to searches like "nitroaromatics for solar cells." Additionally, the compound’s hydroxyl functionality enables further derivatization, making it a staple in combinatorial chemistry workflows.

From an SEO perspective, keywords such as "buy Ethyl 3-hydroxy-5-nitrophenylacetate," "1261477-63-7 supplier," and "nitrophenylacetate uses" are frequently searched, reflecting commercial and research interests. This aligns with the compound’s dual role as a laboratory reagent and a scalable intermediate. Regulatory compliance, particularly regarding REACH and GMP standards, is another critical aspect often queried by users, emphasizing the need for transparent sourcing and documentation.

In conclusion, Ethyl 3-hydroxy-5-nitrophenylacetate (CAS No. 1261477-63-7) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with stringent quality demands, position it as a compound of enduring scientific and industrial value. As research into nitroaromatic chemistry advances, this ester will likely remain a focal point for breakthroughs in life sciences and sustainable technology.